3-[1-(6-Fluoroquinazolin-4-yl)azetidin-3-yl]imidazolidine-2,4-dione

• IUPAC Name: 3-[1-(6-fluoroquinazolin-4-yl)azetidin-3-yl]imidazolidine-2,4-dione
• InChI: InChI=1S/C14H12FN5O2/c15-8-1-2-11-10(3-8)13(18-7-17-11)19-5-9(6-19)20-12(21)4-16-14(20)22/h1-3,7,9H,4-6H2,(H,16,22)
• InChI Key: CYFGKAHRXPKSRU-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C2=NC=NC3=C2C=C(C=C3)F)N4C(=O)CNC4=O
• Molecular Formula: C14H12FN5O2
• Molecular Weight: 301.28 g/mol
• CAS No.: 2380095-18-9

Description

Azetidin-2-one derivatives, which share a similar core structure with your compound, have been identified as having immunostimulating, antimicrobial, and antioxidant activity. They have been synthesized by exploiting the biological potential of the 1,3,4-oxadiazole/thiadiazole ring.

Synthesis Analysis

The synthesis of similar compounds involves the preparation of 2-amino 1,3,4 oxadiazole/thiadiazole conjugates by mixing semi/thio carbazides and sodium acetate with water and stirring well, followed by adding aldehydes in methanol at room temperature. Acetate (glacial) is used as the catalyst to produce Schiff’s bases (intermediates) by treating substituted aldehydes with 2-amino 1,3,4 oxadiazole/thiadiazole.

Molecular Structure Analysis

The molecular structure of similar compounds includes a 1,3,4-oxadiazole/thiadiazole ring and various substituted azetidin-2-one derivatives.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of similar compounds include the formation of Schiff’s bases (intermediates) and the preparation of 4-substitutedphenyl-1,3,4-oxadiazol/Thiadiazol-2-yl)-4- (4-substitutedphenyl) azetidin-2-one derivatives.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds include a white color, a molecular weight of 417, and a melting point of 256–258 °C.

Mechanism of Action

While the mechanism of action for your specific compound is not available, similar compounds have shown considerable antiproliferative activity against various cancer cell lines. They have been found to inhibit cell migration and colony formation, induce cellular apoptosis, and cause cell cycle arrest at the S phase.

Future Directions

The future directions for similar compounds include further studies on their anticancer potential. They have shown promising results in preliminary studies and could potentially act as valuable lead compounds for the development of antitumor agents.